Cas no 5466-02-4 (5H-Cyclopentapyrimidine-2,4-diamine,N4,N4-diethyl-6,7-dihydro- (9CI))

• Product name: 5H-Cyclopentapyrimidine-2,4-diamine,N4,N4-diethyl-6,7-dihydro- (9CI)
• CAS No: 5466-02-4
• MF: C₁₁H₁₈N₄
• MW: 206.28742
• CID: 382281
• PubChem ID: 230745

5H-Cyclopentapyrimidine-2,4-diamine,N4,N4-diethyl-6,7-dihydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5H-Cyclopentapyrimidine-2,4-diamine,N4,N4-diethyl-6,7-dihydro- (9CI)
• N4,N4-diethyl-6,7-dihydro-5H-cyclopentapyrimidine-2,4-diyldiamine; N4,N4-Diaethyl-6,7-dihydro-5H-cyclopentapyrimidin-2,4-diyldiamin; AC1Q4WLT; N4,N4-Diaethyl-1-methyl-N1-[1,5]naphthyridin-4-yl-butandiyldiamin; AR-1K4930; N4,N4-diethyl-1-methyl-N1-(3,6,7-trimethyl-[4]quinolyl)-butanediyldiamine; N4,N4-Diaethyl-1-methyl-N1-(6-phenoxy-[4]chinolyl)-butandiyldiamin; N4,N4-Diaethyl-1-methyl-N1-(7-phenoxy-[4]chinolyl)-butandiyldiamin; N4,N4-di
• 5466-02-4
• NSC-25972
• N,N-Diethyl-2-imino-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-amine
• NSC25972
• DTXSID50969936

• Inchi： InChI=1S/C11H18N4/c1-3-15(4-2)10-8-6-5-7-9(8)13-11(12)14-10/h3-7H2,1-2H3,(H2,12,13,14)
• InChI Key： JLPVIAWSCBGNIE-UHFFFAOYSA-N
• SMILES： CCN(CC)C1=NC(=NC2=C1CCC2)N

Computed Properties

• Exact Mass: 206.15334
• Monoisotopic Mass: 206.153147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55

Experimental Properties

• Density: 1.157
• Boiling Point: 417.9°Cat760mmHg
• Flash Point: 206.6°C
• Refractive Index: 1.617
• PSA: 55.04
• LogP: 1.97490